Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid

• CAS RN: 89060-86-6
• Molecular Formula: C14H8N2O4
• Molecular Weight: 268.22 g/mol
• IUPAC Name: pyrido[3,2-g]quinoline-2,8-dicarboxylic acid
• InChI: InChI=1S/C14H8N2O4/c17-13(18)9-3-1-7-5-8-2-4-10(14(19)20)16-12(8)6-11(7)15-9/h1-6H,(H,17,18)(H,19,20)
• InChI Key: LWOZEGJRDUVKMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=CC3=C(C=CC(=N3)C(=O)O)C=C21)C(=O)O

Description

Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid is a useful research compound. Its molecular formula is C14H8N2O4 and its molecular weight is 268.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 4,6-diaminoisophthalaldehyde (1,64 g) and 2-oxopropionic acid (1.94 g), ethyl alcohol (40 cc) was added and 2N sodium hydroxide solution (12.8 cc) was added with stirring at 80° C. and allowed to react for 4 hours. Then, 2-oxopropionic acid (0.41 g) and 2N sodium hydroxide solution (3 cc) were added and refluxed for 2 hours. After the addition of 2N aqueous ammonia (50 cc) and water (130 cc) and heating and filtration, charcoal was added with stirring. Refiltration and pH adjustment to 4-5 by 0.6N hydrochloric acid and 0.3N acetic acid a5 70°-80° C. gave solid which is hard to dissolve.